Cas no 879093-16-0 ( )
structure
Product Name:
CAS No:879093-16-0
MF:C10H10FNO
MW:179.190906047821
CID:869282
PubChem ID:55266965
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-5-methoxy-1-methyl-1H-indole
- 879093-16-0
- SCHEMBL6000255
- HGMVGAMWXOMPBE-UHFFFAOYSA-N
- CS-0530887
- AKOS006312449
-
-
- Inchi： 1S/C10H10FNO/c1-12-6-5-7-8(12)3-4-9(13-2)10(7)11/h3-6H,1-2H3
- InChI Key： HGMVGAMWXOMPBE-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC2=C1C=CN2C)OC
Computed Properties
- Exact Mass: 179.075
- Monoisotopic Mass: 179.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 14.2A^2
- XLogP3: 2.1
Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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